Cas no 1520-44-1 (1,3-Diphenylbutane)

1,3-Diphenylbutane is a hydrocarbon compound with the molecular formula C₁₆H₁₈, featuring two phenyl groups attached to a butane backbone. It is commonly used as an intermediate in organic synthesis and in the production of specialty chemicals. Its stable structure and aromatic properties make it suitable for applications in pharmaceuticals, fragrances, and material science.
1,3-Diphenylbutane structure
1,3-Diphenylbutane structure
Product Name:1,3-Diphenylbutane
CAS No:1520-44-1
MF:C16H18
MW:210.314124584198
MDL:MFCD00506195
CID:149424
PubChem ID:15203
Update Time:2025-06-17

1,3-Diphenylbutane Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,1'-(1-methyl-1,3-propanediyl)bis-
    • (1-methylpropane-1,3-diyl)dibenzene
    • 1,3-diphenylbutane
    • 1,3-Diphenylbutan
    • Butane-1,3-diyldibenzene
    • 1,1'-(1-methyl-1,3-propanediyl)bis-Benzene
    • Benzene, 1,1'-(1-methyl-1,3-propanediyl)bis-
    • Butane, 1,3-diphenyl-, (+)
    • Butane, 1,3-diphenyl-, (-)
    • 1,1-(1-methyl-1,3-propanediyl)bis-benzene
    • Butane, 1,3-diphenyl-
    • 4-phenylbutan-2-ylbenzene
    • (3-Phenylbutyl)benzene #
    • PDINXYLAVFUHSA-UHFFFAOYSA-N
    • AK545141
    • DS-
    • BAA52044
    • NS00045622
    • Benzene, 1,1'-(1-methyl-1,3-propanediyl)bis-, (R)-
    • N6-({[3-(Methylsulfinyl)propyl]amino}carbonothioyl)lysine (SFN-Lys)
    • AMY5921
    • CS-W004341
    • 1211456-38-0
    • 17293-55-9
    • 1520-44-1
    • DTXSID00862685
    • EINECS 216-186-3
    • MFCD00506195
    • AKOS027470102
    • DS-19370
    • H11159
    • 17293-53-7
    • SY073163
    • DB-189582
    • (4-phenylbutan-2-yl)benzene
    • 1,3-Diphenylbutane
    • MDL: MFCD00506195
    • Inchi: 1S/C16H18/c1-14(16-10-6-3-7-11-16)12-13-15-8-4-2-5-9-15/h2-11,14H,12-13H2,1H3
    • InChI Key: PDINXYLAVFUHSA-UHFFFAOYSA-N
    • SMILES: C(C)(C1C=CC=CC=1)CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 210.14094
  • Monoisotopic Mass: 210.140851
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 5

Experimental Properties

  • Density: 0.97
  • Boiling Point: 295.1°Cat760mmHg
  • Flash Point: 134.3°C
  • Refractive Index: 1.555
  • PSA: 0

1,3-Diphenylbutane Pricemore >>

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